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Compound of Interest

Compound Name: Z-YVAD-pNA

Cat. No.: B12369894

Essential Safety and Handling Guide for Z-YVAD-
PNA

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling the caspase-1 substrate, Z-YVAD-pNA (N-benzyloxycarbonyl-L-tyrosyl-L-valyl-L-
alanyl-N-(4-nitrophenyl)-L-asparagine), also referred to as Ac-YVAD-pNA. Adherence to these
procedural steps is critical for minimizing risks and ensuring proper disposal.

Personal Protective Equipment (PPE)

When handling Z-YVAD-pNA, a comprehensive approach to personal protection is necessary
to prevent contact, inhalation, and ingestion. The following personal protective equipment is
required:

o Eye and Face Protection: Chemical safety goggles are mandatory to protect against
potential splashes. A face shield should also be worn if there is a significant risk of splashing.

e Hand Protection: Chemical-resistant gloves, such as nitrile gloves, are required. It is
advisable to wear two pairs of gloves (double-gloving), especially when handling the solid
compound or concentrated solutions. Gloves should be inspected before use and changed
immediately if contaminated.
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o Body Protection: A standard laboratory coat is required. For procedures with a higher risk of
contamination, a chemical-resistant apron or coveralls should be worn over the lab coat.

o Respiratory Protection: While not typically required for handling small quantities in a well-
ventilated area, a NIOSH-approved respirator may be necessary if there is a risk of
generating dust or aerosols.

Quantitative Safety Data

The following table summarizes key quantitative safety information for Ac-YVAD-pNA, a
compound chemically analogous to Z-YVAD-pNA.

Property Value Source
Storage Class 11 - Combustible Solids [1]
Water Hazard Class (WGK) 3 (Highly hazardous to water) [1]
Storage Temperature -20°C [1]

Safe Handling and Operational Plan

A systematic approach to handling Z-YVAD-pNA from receipt to disposal is crucial for
laboratory safety.
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Preparation

Don Appropriate PPE

Handling
\ 4
Work in a well-ventilated area or fume hood Weigh solid Z-YVAD-pNA carefully to avoid dust
\ A
Prepare solutions by slowly adding solvent to the solid
If Spill Occurs After Use
Spill & Emergency v Disposal

Evacuate and ventilate the area Dispose of waste in accordance with local, state, and federal regulations

A/

Absorb spill with inert material Do not allow to enter drains due to high water hazard

Collect and place in a sealed container for disposal

Click to download full resolution via product page
Safe handling workflow for Z-YVAD-pNA.

Disposal Plan
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Due to its classification as highly hazardous to water (WGK 3), extreme care must be taken in
the disposal of Z-YVAD-pNA and any materials contaminated with it.[1]

» Solid Waste: Unused Z-YVAD-pNA and any contaminated disposable lab supplies (e.g.,
pipette tips, gloves, weighing paper) should be collected in a clearly labeled, sealed
container for hazardous waste.

e Liquid Waste: Solutions containing Z-YVAD-pNA should be collected in a designated,
sealed, and clearly labeled hazardous waste container.

o Environmental Precaution: Under no circumstances should Z-YVAD-pNA or its solutions be
disposed of down the drain.

All waste must be disposed of through a licensed hazardous waste disposal company, following
all applicable local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b12369894?utm_src=pdf-body
https://www.sigmaaldrich.com/ZA/en/product/sigma/sml1424
https://www.benchchem.com/product/b12369894?utm_src=pdf-body
https://www.benchchem.com/product/b12369894?utm_src=pdf-body
https://www.benchchem.com/product/b12369894?utm_src=pdf-body
https://www.benchchem.com/product/b12369894?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/ZA/en/product/sigma/sml1424
https://www.benchchem.com/product/b12369894#personal-protective-equipment-for-handling-z-yvad-pna
https://www.benchchem.com/product/b12369894#personal-protective-equipment-for-handling-z-yvad-pna
https://www.benchchem.com/product/b12369894#personal-protective-equipment-for-handling-z-yvad-pna
https://www.benchchem.com/product/b12369894#personal-protective-equipment-for-handling-z-yvad-pna
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12369894?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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